Cas no 17345-72-1 (4-bromobenzene-1,2,3-triol)

4-Bromobenzene-1,2,3-triol is a brominated phenolic compound characterized by the presence of three hydroxyl groups and a bromine substituent on the benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atom enhances electrophilic substitution potential, while the triol functionality allows for selective derivatization. Its high purity and stability under controlled conditions ensure consistent performance in cross-coupling reactions and other transformations. The compound is particularly useful in constructing complex molecular architectures due to its multifunctional sites, offering versatility in synthetic applications. Proper handling is advised due to its potential reactivity.

4-bromobenzene-1,2,3-triol structure

Product Name:4-bromobenzene-1,2,3-triol

CAS No:17345-72-1

MF:C₆H₅BrO₃

MW:205.006101369858

CID:2625999

PubChem ID:21951637

Update Time:2025-06-06

4-bromobenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

- 4-bromobenzene-1,2,3-triol
- PBX
- 17345-72-1
- SCHEMBL37621
- bromopyrogallol
- 1,2,3-Benzenetriol, 4-bromo-
- Q27464345
- EN300-1896174
- DTXSID101311251
- MDL： MFCD11707044
- Inchi： 1S/C6H5BrO3/c7-3-1-2-4(8)6(10)5(3)9/h1-2,8-10H
- InChI Key： TYRFQQZIVRBJAK-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1O)O)O

Computed Properties

Exact Mass: 203.94221g/mol
Monoisotopic Mass: 203.94221g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 60.7Å²

4-bromobenzene-1,2,3-triol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019086856-1g	4-Bromobenzene-1,2,3-triol	17345-72-1	95%	1g	423.30 USD	2021-06-17
Enamine	EN300-1896174-0.05g	4-bromobenzene-1,2,3-triol	17345-72-1		0.05g	$504.0	2023-09-18
Enamine	EN300-1896174-0.1g	4-bromobenzene-1,2,3-triol	17345-72-1		0.1g	$528.0	2023-09-18
Enamine	EN300-1896174-0.25g	4-bromobenzene-1,2,3-triol	17345-72-1		0.25g	$551.0	2023-09-18
Enamine	EN300-1896174-0.5g	4-bromobenzene-1,2,3-triol	17345-72-1		0.5g	$575.0	2023-09-18
Enamine	EN300-1896174-1.0g	4-bromobenzene-1,2,3-triol	17345-72-1		1g	$857.0	2023-06-01
Enamine	EN300-1896174-2.5g	4-bromobenzene-1,2,3-triol	17345-72-1		2.5g	$1174.0	2023-09-18
Enamine	EN300-1896174-5.0g	4-bromobenzene-1,2,3-triol	17345-72-1		5g	$2485.0	2023-06-01
Enamine	EN300-1896174-10.0g	4-bromobenzene-1,2,3-triol	17345-72-1		10g	$3683.0	2023-06-01
Enamine	EN300-1896174-1g	4-bromobenzene-1,2,3-triol	17345-72-1		1g	$600.0	2023-09-18